Cas no 88489-88-7 (Benzoxazole, 2-[4-(chloromethyl)phenyl]-6-nitro-)

Benzoxazole, 2-[4-(chloromethyl)phenyl]-6-nitro- structure
88489-88-7 structure
Product Name:Benzoxazole, 2-[4-(chloromethyl)phenyl]-6-nitro-
CAS No:88489-88-7
MF:C14H9ClN2O3
MW:288.68586230278
CID:630780
PubChem ID:71318331
Update Time:2025-04-19

Benzoxazole, 2-[4-(chloromethyl)phenyl]-6-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzoxazole, 2-[4-(chloromethyl)phenyl]-6-nitro-
    • 2-[4-(chloromethyl)phenyl]-6-nitro-1,3-benzoxazole
    • DTXSID90748469
    • 88489-88-7
    • Inchi: 1S/C14H9ClN2O3/c15-8-9-1-3-10(4-2-9)14-16-12-6-5-11(17(18)19)7-13(12)20-14/h1-7H,8H2
    • InChI Key: SCTQMSNQYOPPFB-UHFFFAOYSA-N
    • SMILES: ClCC1C=CC(=CC=1)C1=NC2C=CC(=CC=2O1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 288.0301698g/mol
  • Monoisotopic Mass: 288.0301698g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 355
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 71.8Ų

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